8-Fluoro-2,3-dimethyl-1,4-dihydroquinolin-4-one

• IUPAC Name: 8-fluoro-2,3-dimethyl-1H-quinolin-4-one
• InChI: InChI=1S/C11H10FNO/c1-6-7(2)13-10-8(11(6)14)4-3-5-9(10)12/h3-5H,1-2H3,(H,13,14)
• InChI Key: TZDZZIWEBDGFBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C(C1=O)C=CC=C2F)C
• Molecular Formula: C11H10FNO
• Molecular Weight: 191.20 g/mol

Description

Synthesis Analysis

The synthesis of fluoroquinolones, a family of compounds to which 8-Fluoro-2,3-dimethyl-1,4-dihydroquinolin-4-one belongs, involves a variety of methods. These include cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations. Novel approaches to the functionalization of polyfluorinated quinolines, including nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds, have also been discussed.

Molecular Structure Analysis

The molecular structure of 8-Fluoro-2,3-dimethyl-1,4-dihydroquinolin-4-one is characterized by a quinoline ring system, which is a widespread structure in nature. The incorporation of a fluorine atom into azaaromatics is known to enhance the biological activity of fluorinated compounds and provide some other unique properties.

Chemical Reactions Analysis

Fluoroquinolones, including 8-Fluoro-2,3-dimethyl-1,4-dihydroquinolin-4-one, can undergo a variety of chemical reactions. These include cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations. They can also undergo nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

Quinoline and its derivatives are pivotal scaffolds in drug discovery due to their structural versatility and biological relevance. 8-Fluoro-2,3-dimethyl-1,4-dihydroquinolin-4-one can serve as a lead compound in the synthesis of potential therapeutic agents. .

Synthesis of Biologically Active Molecules

The compound can be used in the synthesis of various biologically active molecules. For instance, it can undergo Fischer indolisation—a method used to synthesize indoles, which are prevalent in natural products and pharmaceuticals. .

Mechanism of Action

While the specific mechanism of action for 8-Fluoro-2,3-dimethyl-1,4-dihydroquinolin-4-one is not mentioned in the retrieved papers, fluoroquinolones in general have a unique mechanism of action. They inhibit bacterial DNA-gyrase, which allows them to exhibit a high level of antibacterial activity. This mechanism of action is different from antibiotics and other groups of antibacterials, which allows fluoroquinolones to be used for treatment of infectious diseases caused by strains resistant to many other classes of antibacterials drugs.